3-Bromo-6-chloro-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 3-bromo-6-chloro-2H-pyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C6H3BrClN3/c7-5-3-1-2-4(8)9-6(3)11-10-5/h1-2H,(H,9,10,11)
• InChI Key: RLPKMCBJXWGFGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=NNC(=C21)Br)Cl
• Molecular Formula: C6H3BrClN3
• DSSTOX Substance ID: DTXSID901264236
• Molecular Weight: 232.46 g/mol
• CAS No.: 1357946-70-3

Description

3-Bromo-6-chloro-1H-pyrazolo[3,4-b]pyridine is a useful research compound. Its molecular formula is C6H3BrClN3 and its molecular weight is 232.465. The purity is usually 95%.
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Scientific Research Applications

Kinase Inhibitors

Pyrazolo[3,4-b]pyridine scaffolds are versatile in the design of kinase inhibitors due to their ability to interact with kinases via multiple binding modes. This scaffold is particularly effective in binding to the hinge region of the kinase, making it a recurrent motif in kinase inhibitor patents and research. Its potential to form hydrogen bond donor–acceptor pairs common among kinase inhibitors underscores its value in medicinal chemistry for developing potency and selectivity in kinase inhibition (Wenglowsky, 2013).

Spin Crossover Active Complexes

The chemical structure of pyrazolo[3,4-b]pyridine and related ligands has been explored for the synthesis and magnetic properties of iron(II) spin crossover (SCO) active complexes. These complexes are significant for their potential applications in molecular electronics and switchable magnets, where the synthesis, crystallization methods, and resulting SCO properties are of particular interest (Olguín & Brooker, 2011).

Catalysis and Organic Synthesis

The heterocyclic N-oxide motif, related to pyrazolo[3,4-b]pyridine structures, demonstrates importance in organic synthesis, catalysis, and medicinal applications. These compounds are crucial in forming metal complexes, designing catalysts for asymmetric synthesis, and developing drugs with anticancer, antibacterial, and anti-inflammatory activities (Li et al., 2019).

Medicinal Chemistry

Pyrazolo[3,4-d]pyrimidines, a closely related class of compounds, have been studied for their biological significance in treating various diseases. These studies highlight the structural resemblance to purines, showcasing their therapeutic potential in addressing central nervous system disorders, cardiovascular diseases, cancer, and inflammation (Chauhan & Kumar, 2013).

Green Chemistry

The development of green multi-component synthesis methods for fused heterocyclic derivatives emphasizes the environmental and economic benefits of using pyrazolo[3,4-b]pyridine scaffolds. These methods facilitate the synthesis of complex molecules in an atom-economic and eco-friendly manner, contributing to the advancement of sustainable chemical processes (Dhanalakshmi et al., 2021).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, and H320. Precautionary measures include P264, P270, P280, P301+P312, P302+P352, P305+P351+P338, P321, P330, P332+P313, P337+P313, P362, and P501.

Mechanism of Action

Target of Action

It’s known that pyrazolo[3,4-b]pyridines have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine . This suggests that they may interact with enzymes or receptors that also interact with these purine bases.

Result of Action

Compounds with similar structures have shown significant inhibitory activity in certain contexts , suggesting that this compound may also have notable biological effects.